Cas no 100114-58-7 ((4-Aminopyridin-2-yl)methanol)

(4-Aminopyridin-2-yl)methanol is a versatile heterocyclic compound featuring both an amino group and a hydroxymethyl substituent on a pyridine scaffold. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the amino group enhances nucleophilicity, enabling selective functionalization, while the hydroxymethyl group offers further derivatization potential. Its balanced polarity ensures good solubility in common organic solvents, facilitating downstream reactions. The compound is particularly useful in the preparation of biologically active molecules, including kinase inhibitors and antimicrobial agents. High-purity grades are available to meet stringent research and industrial requirements. Proper handling under inert conditions is recommended due to its sensitivity to oxidation.
(4-Aminopyridin-2-yl)methanol structure
(4-Aminopyridin-2-yl)methanol structure
Product Name:(4-Aminopyridin-2-yl)methanol
CAS No:100114-58-7
MF:C6H8N2O
MW:124.1405210495
MDL:MFCD11100581
CID:123958
PubChem ID:23564158
Update Time:2025-06-09

(4-Aminopyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-Aminopyridin-2-yl)methanol
    • 4-Amino-2-(hydroxymethyl)pyridine
    • 2-Pyridinemethanol, 4-amino-
    • 4-Amino-2-pyridinemethanol
    • 4-Aminopyridine-2-methanol
    • (4-Amino-2-pyridyl)methanol
    • ZBKZWFGHOALGNP-UHFFFAOYSA-N
    • (4-amino-pyridin-2-yl)-methanol
    • 4757AJ
    • TRA0087839
    • NE58183
    • SB22908
    • 2-Pyridinemethanol,4-amino-(6CI,9CI)
    • AK140219
    • SY026008
    • Z1575312376
    • AKOS006309508
    • DS-6989
    • SCHEMBL2826538
    • Z1198310848
    • AC1095
    • 100114-58-7
    • A857215
    • EN300-116645
    • Benzenepropanal, 4-chloro-.alpha.,.alpha.-dimethyl-
    • MFCD11100581
    • DTXSID701311554
    • FT-0755107
    • DB-027618
    • MDL: MFCD11100581
    • Inchi: 1S/C6H8N2O/c7-5-1-2-8-6(3-5)4-9/h1-3,9H,4H2,(H2,7,8)
    • InChI Key: ZBKZWFGHOALGNP-UHFFFAOYSA-N
    • SMILES: OCC1C=C(C=CN=1)N

Computed Properties

  • Exact Mass: 124.06374
  • Monoisotopic Mass: 124.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.1
  • XLogP3: -0.7

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.257
  • Melting Point: 114-115 ºC
  • Boiling Point: 348 ºC
  • Flash Point: 164 ºC
  • Refractive Index: 1.627
  • PSA: 59.14
  • LogP: 0.73730
  • Vapor Pressure: No data available

(4-Aminopyridin-2-yl)methanol Security Information

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Amadis Chemical Company Limited
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(CAS:100114-58-7)(4-Aminopyridin-2-yl)methanol
Order Number:A857215
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:05
Price ($):265.0
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Amadis Chemical Company Limited
(CAS:100114-58-7)(4-Aminopyridin-2-yl)methanol
A857215
Purity:99%
Quantity:1g
Price ($):265.0
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